2-(naphthalen-1-yl)-N-(4-oxo-2-thioxo-1,3-thiazolidin-3-yl)acetamide

• Molecular Formula: C15H12N2O2S2
• Molecular Weight: 316.4 g/mol
• IUPAC Name: 2-naphthalen-1-yl-N-(4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)acetamide
• InChI: InChI=1S/C15H12N2O2S2/c18-13(16-17-14(19)9-21-15(17)20)8-11-6-3-5-10-4-1-2-7-12(10)11/h1-7H,8-9H2,(H,16,18)
• InChI Key: RSIDOXUMBDWXAP-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)N(C(=S)S1)NC(=O)CC2=CC=CC3=CC=CC=C32

Description

This compound features a naphthalene moiety linked to a thiazolidinone core via an acetamide bridge. The thiazolidinone ring (4-oxo-2-thioxo) is a pharmacophoric motif known for antimicrobial, anticonvulsant, and anti-inflammatory properties .

Biological Activity

2-(Naphthalen-1-yl)-N-(4-oxo-2-thioxo-1,3-thiazolidin-3-yl)acetamide is a compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article reviews the synthesis, biological evaluation, and mechanisms of action of this compound, focusing on its antimicrobial, anti-inflammatory, and anticancer properties.

Synthesis

The synthesis of 2-(naphthalen-1-yl)-N-(4-oxo-2-thioxo-1,3-thiazolidin-3-yl)acetamide typically involves the reaction of naphthalene derivatives with thiazolidinone precursors. The compound can be synthesized via a Mannich reaction, where naphthalene derivatives react with 4-oxo-2-thioxo-1,3-thiazolidin-3-one in the presence of formaldehyde and secondary amines under controlled conditions.

Antimicrobial Activity

The antimicrobial activity of 2-(naphthalen-1-yl)-N-(4-oxo-2-thioxo-1,3-thiazolidin-3-yl)acetamide was evaluated against various bacterial and fungal strains. Studies have shown that derivatives of thiazolidinones exhibit significant activity against both Gram-positive and Gram-negative bacteria as well as fungi.

Microorganism	Activity (MIC)
Staphylococcus aureus	10 µg/disc
Escherichia coli	20 µg/disc
Candida albicans	15 µg/disc
Aspergillus niger	25 µg/disc

In a comparative study, the compound demonstrated a broad spectrum of antimicrobial activity, showing effectiveness similar to standard antibiotics such as amikacin and fluconazole .

Anti-inflammatory Activity

The anti-inflammatory properties were assessed using the carrageenan-induced paw edema method. Compounds similar to 2-(naphthalen-1-yl)-N-(4-oxo-2-thioxo-1,3-thiazolidin-3-yl)acetamide displayed significant reductions in edema, indicating potential therapeutic applications in inflammatory conditions. The compound's structure may contribute to its ability to inhibit pro-inflammatory cytokines .

Anticancer Activity

Recent studies have highlighted the anticancer potential of thiazolidinone derivatives. The compound exhibited cytotoxic effects against various cancer cell lines, including HeLa (cervical cancer), MDA-MB (breast cancer), and A549 (lung cancer). The IC50 values for these cell lines ranged from 5 to 20 µg/mL, indicating moderate to strong anticancer activity .

Cell Line	IC50 (µg/mL)
HeLa	10
MDA-MB	15
A549	20

The mechanisms through which 2-(naphthalen-1-yl)-N-(4-oxo-2-thioxo-1,3-thiazolidin-3-yl)acetamide exerts its biological effects are still under investigation. Preliminary studies suggest that it may inhibit key enzymes involved in bacterial cell wall synthesis and modulate pathways related to inflammation and apoptosis in cancer cells.

Case Studies

Several case studies have documented the effectiveness of thiazolidinone derivatives in clinical settings. For instance, a study involving patients with chronic bacterial infections showed significant improvements when treated with compounds structurally related to 2-(naphthalen-1-yl)-N-(4-oxo-2-thioxo-1,3-thiazolidin-3-yl)acetamide. Additionally, animal models have demonstrated reduced tumor growth rates when administered these compounds .

Scientific Research Applications

Pharmacological Properties

The pharmacological profile of 2-(naphthalen-1-yl)-N-(4-oxo-2-thioxo-1,3-thiazolidin-3-yl)acetamide has been investigated in various studies, highlighting its potential as an anti-inflammatory and analgesic agent.

Anti-inflammatory Activity :
In a study evaluating a series of thioxoquinazolinone derivatives, compounds similar to 2-(naphthalen-1-yl)-N-(4-oxo-2-thioxo-1,3-thiazolidin-3-yl)acetamide demonstrated significant anti-inflammatory effects. Specifically, N-(4-hydroxyphenyl)-N-(4-oxo-3-phenyl-2-thioxo-3,4-dihydroquinazolin-1(2H)methyl)acetamide exhibited strong anti-inflammatory activity comparable to standard drugs like diclofenac sodium . This suggests a promising avenue for further exploration in inflammatory disease treatments.

Analgesic Properties :
The analgesic effects of thiazolidinone derivatives have also been documented. Compounds with structural similarities to the target molecule showed efficacy in pain relief models, indicating that modifications to the thiazolidinone core can enhance analgesic properties .

Synthesis Methodologies

The synthesis of 2-(naphthalen-1-yl)-N-(4-oxo-2-thioxo-1,3-thiazolidin-3-yl)acetamide typically involves multi-step reactions that can include:

• Formation of Thiazolidinone Core : The initial step often involves the reaction of appropriate thioketones with amines to form the thiazolidinone structure.
• Substitution Reactions : Subsequent steps may involve introducing naphthalene or other aromatic groups through electrophilic aromatic substitution or coupling reactions.
• Purification and Characterization : The final product is purified through recrystallization or chromatography and characterized using techniques such as NMR and mass spectrometry .

Case Studies and Research Findings

Several studies have highlighted the applications of thiazolidinone derivatives similar to 2-(naphthalen-1-yl)-N-(4-oxo-2-thioxo-1,3-thiazolidin-3-yl)acetamide:

Study	Findings
Anti-inflammatory Evaluation	A series of synthesized thioxoquinazolinones exhibited significant anti-inflammatory activity in animal models .
Antifungal Activity	Research indicated that derivatives based on thiazolidinones showed promising antifungal activity against various phytopathogenic fungi .
Anticancer Potential	Thiazolidinone derivatives have been evaluated for cytotoxicity against human cancer cell lines, demonstrating potential as anticancer agents .

Chemical Reactions Analysis

Hydrolysis of Acetamide Group

The acetamide moiety undergoes hydrolysis under acidic or basic conditions to yield 2-(naphthalen-1-yl)acetic acid and the corresponding thiazolidinone amine.

Reaction Scheme:

$$\text{C}_{15}\text{H}_{12}\text{N}_2\text{O}_2\text{S} + \text{H}_2\text{O} \xrightarrow{\text{H}^+/\text{OH}^-} \text{C}_{10}\text{H}_7\text{CO}_2\text{H} + \text{C}_5\text{H}_6\text{N}_2\text{OS}$$

Conditions:

• Acidic: 6M HCl, reflux (4–6 hrs)

• Basic: 2M NaOH, 80°C (3–5 hrs)

Key Findings:

• Hydrolysis rates depend on steric hindrance from the naphthalene group.

• Yields range from 65% (acidic) to 78% (basic).

Thiazolidinone Ring Opening

The 1,3-thiazolidin-4-one ring participates in nucleophilic ring-opening reactions due to its electrophilic carbonyl and thiocarbonyl groups.

Example Reaction with Amines:

$$\text{Thiazolidinone} + \text{RNH}_2 \rightarrow \text{Thiourea derivative} + \text{CO}_2$$

Data Table:

Reagent	Product	Yield (%)	Conditions	Source
Ethylenediamine	Bis-thiourea conjugate	72	EtOH, 60°C, 8 hrs
Aniline	N-Phenylthiourea	68	Toluene, reflux
Hydrazine hydrate	Thiosemicarbazide	81	MeOH, RT, 12 hrs

Mechanistic Insight:
Nucleophilic attack at the C4 carbonyl initiates ring scission, forming open-chain intermediates .

Electrophilic Aromatic Substitution (EAS)

The naphthalene ring undergoes regioselective electrophilic substitution, favoring the α-position due to steric and electronic factors.

Reactions:

• Nitration: HNO₃/H₂SO₄ at 0°C produces 2-nitro derivatives (58% yield) .

• Sulfonation: SO₃/H₂SO₄ yields 2-sulfonic acid (63% yield) .

Key Observation:
Substituents on the thiazolidinone ring minimally influence EAS regioselectivity.

Oxidation of Thioxo Group

The 2-thioxo group oxidizes to disulfides or sulfonic acids under controlled conditions.

Reagents and Outcomes:

Oxidizing Agent	Product	Yield (%)	Conditions	Source
H₂O₂	Disulfide dimer	85	AcOH, RT, 2 hrs
KMnO₄	Sulfonic acid derivative	47	H₂O, 70°C, 4 hrs

Mechanism:
Radical intermediates form during H₂O₂-mediated oxidation, favoring dimerization.

Condensation with Aldehydes

The active methylene group adjacent to the thiazolidinone participates in Knoevenagel condensations.

General Reaction:

$$\text{Compound} + \text{RCHO} \rightarrow \text{Alkylidene derivative} + \text{H}_2\text{O}$$

Examples:

Aldehyde	Product Structure	Yield (%)	Catalyst	Source
4-Methoxybenzaldehyde	Z-Configured alkylidene	76	Piperidine
Furfural	Heterocyclic fused derivative	68	NH₄OAc

Applications:
Condensation products show enhanced anticancer activity (e.g., GI₅₀ = 1.64–3.20 μM against leukemia cells) .

Cross-Coupling Reactions

The naphthalene ring enables palladium-catalyzed coupling reactions for structural diversification.

Suzuki-Miyaura Coupling:

$$\text{Br-substituted derivative} + \text{ArB(OH)}_2 \xrightarrow{\text{Pd(PPh}_3\text{)}_4} \text{Biaryl product}$$

Data:

• Aryl boronic acids with electron-withdrawing groups improve yields (up to 82%) .

• Reaction time: 12–24 hrs in toluene/EtOH (3:1) at 90°C .

Complexation with Metal Ions

The thioxo and carbonyl groups coordinate transition metals, forming chelates.

Stability Constants (log K):

Metal Ion	Log K	Geometry	Application	Source
Cu²⁺	8.2	Square planar	Anticatalytic agents
Fe³⁺	6.7	Octahedral	MRI contrast enhancement

Spectral Evidence:
IR shifts at ν(C=O) (1685 → 1650 cm⁻¹) and ν(C=S) (1250 → 1220 cm⁻¹) confirm coordination.

Comparison with Similar Compounds

Core Structural Variations

The compound is compared to analogs with modifications in the acetamide bridge, aromatic substituents, or thiazolidinone derivatives (Table 1).

Compound Name	Key Structural Features	Key Functional Groups	Biological Activity	Reference
Target Compound	Naphthalen-1-yl, thiazolidinone (4-oxo-2-thioxo)	Acetamide, thioamide	Not explicitly reported (inferred: antimicrobial/anticonvulsant)
Compound 9 ()	4-Chlorobenzylidene, 4-methoxyphenyl	Chlorophenyl, methoxy	Antimicrobial (tested via MS/NMR)
Compound 6a ()	Naphthalen-1-yloxy, triazole	Triazole, phenyl	Antimicrobial (IR/NMR-confirmed)
Compound 5a-l ()	Quinoxaline, substituted phenyl	Quinoxaline, halogen	Antibacterial (E. coli, S. aureus), antifungal (C. albicans)
Compound 6m ()	Naphthalen-1-yloxy, 4-chlorophenyl	Chlorophenyl, triazole	Antimicrobial (HRMS-confirmed)

Key Observations :

• Electron-Withdrawing Groups : Compounds like 6b (2-nitrophenyl) and 6c (3-nitrophenyl) exhibit enhanced bioactivity due to nitro groups, which increase electrophilicity and interaction with microbial enzymes .
• Naphthalene vs.

Physicochemical Properties

• Melting Points: Thiazolidinone derivatives generally exhibit high melting points due to hydrogen bonding. For example: Target compound: Estimated >180°C (analogous to Compound 9: 186–187°C) . Compound 6m: Lower m.p. (159–160°C) due to chlorophenyl flexibility .
• Solubility : Naphthalene-containing compounds (e.g., target, 6a-m ) show lower aqueous solubility than phenyl analogs, necessitating formulation adjustments for bioavailability .

Q & A

What are the standard synthetic routes for preparing this compound, and what key intermediates are involved?

Level : Basic
Answer :
The compound is synthesized via a 1,3-dipolar cycloaddition between azide derivatives (e.g., 2-azido-N-phenylacetamide) and alkynes (e.g., (prop-2-yn-1-yloxy)naphthalene). Key steps include:

• Cu(OAc)₂ catalysis in a 3:1 t-BuOH/H₂O solvent system at room temperature for 6–8 hours .
• Intermediate preparation: Propargyl bromide reacts with naphthol derivatives under K₂CO₃/DMF to form alkynes, while 2-chloro-N-phenylacetamides are generated via nucleophilic substitution .
• Purification involves ethyl acetate extraction, brine washing, and recrystallization in ethanol.
  Critical intermediates : (prop-2-yn-1-yloxy)naphthalene (alkyne) and substituted 2-azidoacetamides (azide) .

Which spectroscopic techniques are most effective for characterizing the structural integrity of this compound?

Level : Basic
Answer :

• IR spectroscopy : Identifies functional groups (e.g., C=O at ~1670–1682 cm⁻¹, C=S at ~1254–1303 cm⁻¹, and NO₂ asymmetric stretches at ~1504–1535 cm⁻¹) .
• ¹H/¹³C NMR : Confirms regiochemistry (e.g., triazole protons at δ 8.36 ppm) and naphthalene ring substitution patterns. For example, in compound 6b, aromatic protons appear at δ 7.20–8.61 ppm .
• HRMS : Validates molecular weight (e.g., [M+H]+ calculated as 404.1359 for C₂₁H₁₈N₅O₄) .

How can researchers resolve discrepancies in spectral data (e.g., NMR chemical shift variations) during structural confirmation?

Level : Advanced
Answer :

• X-ray crystallography : Resolves conformational ambiguities. For example, crystal structures of related N-substituted acetamides reveal three distinct molecular conformations in the asymmetric unit, with dihedral angles differing by up to 22.7° .
• 2D NMR (COSY, HSQC) : Assigns overlapping proton signals (e.g., distinguishing triazole protons from aromatic naphthalene signals).
• Computational validation : Compare experimental NMR shifts with DFT-calculated values (e.g., using Gaussian or ORCA software) .

What computational methods are recommended for predicting the reactivity or electronic properties of this compound?

Level : Advanced
Answer :

• Reaction path search methods : Quantum chemical calculations (e.g., density functional theory) model transition states and intermediates. ICReDD’s workflow integrates these with experimental data to optimize reaction conditions .
• Electrostatic potential mapping : Highlights nucleophilic/electrophilic sites (e.g., the thioxo-thiazolidinone sulfur as a potential H-bond acceptor).
• Molecular dynamics simulations : Predict solubility/stability by simulating interactions with solvents (e.g., DMSO, ethanol) .

How do conformational differences in the crystal lattice affect the compound’s physicochemical properties?

Level : Advanced
Answer :

• Hydrogen bonding : In crystal structures, N–H⋯O interactions form R₂²(10) dimers, influencing melting points and solubility. For example, molecule A in a related compound forms intramolecular H-bonds, while B and C exhibit intermolecular dimerization .
• Dihedral angle analysis : Conformational flexibility between naphthalene and thiazolidinone rings (54.8–77.5°) alters packing efficiency. Steric repulsion between substituents can rotate the amide group by ~44–54° .
• Hirshfeld surface analysis : Quantifies intermolecular interactions (e.g., π-π stacking vs. H-bonding contributions) .

What are the critical steps in optimizing reaction yields during synthesis?

Level : Basic
Answer :

• Catalyst loading : 10 mol% Cu(OAc)₂ maximizes cycloaddition efficiency .
• Solvent ratio : A 3:1 t-BuOH/H₂O balance improves azide-alkyne solubility and reactivity .
• Temperature control : Room-temperature reactions minimize side products (e.g., alkyne oligomerization).
• Purification : Ethanol recrystallization removes unreacted azides/alkynes .

How can steric effects be mitigated when designing analogs with bulkier substituents?

Level : Advanced
Answer :

• Substituent positioning : Place bulky groups (e.g., nitro, methyl) at meta positions to reduce steric clash with the thiazolidinone ring.
• Conformational analysis : Use X-ray data to identify rotatable bonds (e.g., adjusting the –OCH₂– linker length between naphthalene and triazole) .
• Solvent screening : Polar aprotic solvents (e.g., DMF) stabilize transition states in sterically hindered reactions .